Cas no 183545-05-3 (6-Chloro-3-(tributylstannyl)pyridine)

• Product Name: 6-Chloro-3-(tributylstannyl)pyridine
• CAS No: 183545-05-3
• MF: C₁₇H₃₀ClNSn
• MW: 402.589803218842
• MDL: MFCD01318969
• CID: 1078837
• PubChem ID: 329826152
• Update Time: 2025-05-19

6-Chloro-3-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(tributylstannyl)pyridine
• (2-Chloro-5-pyridyl)tributyltin
• 2-chloro-5-(tributylstannanyl)pyridine
• 2-chloro-5-(tributylstannyl)pyridine
• 2-chloro-5-pyridinyltributyltin
• Pyridine,2-chloro-5-(tributylstannyl)
• G73548
• 183545-05-3
• Tributyl-(6-chloropyridin-3-yl)stannane
• AKOS015842991
• DTXSID90450277
• SY318832
• 6-Chloro-3-(tributylstannyl)pyridine, AldrichCPR
• J-518540
• Pyridine, 2-chloro-5-(tributylstannyl)-
• A927072
• DB-149621
• MFCD01318969
• SCHEMBL3883160
• CS-0201314
• 2-chloro-5-tributylstannylpyridine

• MDL： MFCD01318969
• Inchi： 1S/C5H3ClN.3C4H9.Sn/c6-5-3-1-2-4-7-5;3*1-3-4-2;/h1,3-4H;3*1,3-4H2,2H3;
• InChI Key： HYTTVKRGUYTJLN-UHFFFAOYSA-N
• SMILES： [Sn](C1C=NC(=CC=1)Cl)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 403.10900
• Monoisotopic Mass: 403.108880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 399.9±52.0 °C at 760 mmHg
• Flash Point: 195.7±30.7 °C
• Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
• PSA: 12.89000
• LogP: 5.79110
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Chloro-3-(tributylstannyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-3-(tributylstannyl)pyridine

6-Chloro-3-(tributylstannyl)pyridine: A Comprehensive Overview

The compound with CAS No. 183545-05-3, commonly referred to as 6-Chloro-3-(tributylstannyl)pyridine, has garnered significant attention in the field of organic chemistry due to its unique structural properties and versatile applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a chlorine atom at the 6-position and a tributyltin group at the 3-position. The combination of these substituents imparts distinctive electronic and steric characteristics, making it a valuable building block in various chemical reactions and material syntheses.

6-Chloro-3-(tributylstannyl)pyridine has been extensively studied for its role in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, where it serves as a tin-based nucleophile. Recent advancements in this area have highlighted its efficiency in forming biaryl and heteroaryl compounds under mild reaction conditions. For instance, researchers have demonstrated that this compound can facilitate the construction of complex aromatic systems with high regioselectivity and yield, which are highly sought after in pharmaceutical and agrochemical industries.

The synthesis of 6-Chloro-3-(tributylstannyl)pyridine typically involves a two-step process: the introduction of the tributyltin group onto the pyridine ring followed by chlorination at the 6-position. This method ensures precise control over the substitution pattern, which is critical for achieving desired reactivity and selectivity in subsequent reactions. Notably, modern approaches have focused on optimizing these steps to enhance scalability and reduce environmental impact, aligning with the principles of green chemistry.

In terms of applications, 6-Chloro-3-(tributylstannyl)pyridine has found utility in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). Its ability to act as a precursor for constructing robust π-conjugated systems has made it indispensable in the development of next-generation electronic devices. For example, recent studies have explored its use in fabricating flexible electronics and energy storage devices, where its electronic properties play a pivotal role.

Beyond its synthetic applications, 6-Chloro-3-(tributylstannyl)pyridine has also been investigated for its potential in catalysis. The tributyltin group imparts unique catalytic properties, enabling it to act as a Lewis acid or a nucleophilic catalyst in various transformations. This dual functionality has opened new avenues for its use in asymmetric synthesis and enantioselective reactions, which are critical for producing chiral molecules with high enantiomeric excess.

Recent research has further expanded the scope of 6-Chloro-3-(tributylstannyl)pyridine by exploring its role in bioconjugation and drug delivery systems. Its ability to undergo bioorthogonal reactions under physiological conditions has positioned it as a promising candidate for designing targeted drug delivery platforms. For instance, studies have shown that this compound can be used to create stimuli-responsive materials that release therapeutic agents upon specific triggers, enhancing their efficacy and reducing side effects.

In conclusion, 6-Chloro-3-(tributylstannyl)pyridine (CAS No. 183545-05-3) stands out as a versatile and multifaceted compound with wide-ranging applications across organic synthesis, materials science, and biotechnology. Its unique structural features and reactivity continue to drive innovative research directions, solidifying its position as an essential tool in modern chemistry.